Cas no 1703855-75-7 ((3S)-3-amino-3-(2-methylfuran-3-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(2-methylfuran-3-yl)propan-1-ol
• CAS No: 1703855-75-7
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5803579
• PubChem ID: 96734881
• Update Time: 2024-01-12

(3S)-3-amino-3-(2-methylfuran-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Furanpropanol, γ-amino-2-methyl-, (γS)-
• (3S)-3-amino-3-(2-methylfuran-3-yl)propan-1-ol
• 1703855-75-7
• (3S)-3-AMINO-3-(2-METHYL(3-FURYL))PROPAN-1-OL
• EN300-1164969

• Inchi： 1S/C8H13NO2/c1-6-7(3-5-11-6)8(9)2-4-10/h3,5,8,10H,2,4,9H2,1H3/t8-/m0/s1
• InChI Key： LDUQWADSLNUOAB-QMMMGPOBSA-N
• SMILES： [C@H](C1C=COC=1C)(N)CCO

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 287.2±35.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)